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Compound of Interest

Compound Name: SR-318

Cat. No.: B2384723

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of SR-318, a potent and highly selective
dual inhibitor of p38a and p383 mitogen-activated protein kinases (MAPKs). SR-318 serves as
a valuable chemical probe for investigating the roles of these kinases in various physiological
and pathological processes, including inflammation and cancer.

Core Compound Information

SR-318 is a type-Il inhibitor that specifically targets the inactive, DFG-out conformation of p38a
and p38[3, contributing to its high selectivity.[1] Its systematic chemical name is 5-Amino-N-(4-
((3-cyclohexylpropyl)carbamoyl)benzyl)-1-phenyl-1H-pyrazole-4-carboxamide.

Property Value Source
CAS Number 2413286-32-3 [1]
Molecular Formula C27H33Ns02 [1]
Molecular Weight 459.58 g/mol [1]
Appearance White to beige powder [1]
Solubility DMSO: = 2 mg/mL [1]
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Mechanism of Action: Targeting the p38 MAPK
Signaling Pathway

The p38 MAPK signaling pathway is a critical mediator of cellular responses to external
stresses, such as inflammatory cytokines (e.g., TNF-a and IL-1), lipopolysaccharide (LPS), and
environmental stressors.[2][3][4] This pathway plays a central role in cell differentiation,
apoptosis, and inflammation.[2][3][4]

SR-318 exerts its effects by inhibiting p38a and p38[3, two key isoforms in this pathway. By
binding to the inactive conformation, SR-318 prevents the phosphorylation and subsequent
activation of downstream targets, thereby modulating the inflammatory response.

Below is a diagram illustrating the canonical p38 MAPK signaling cascade and the point of
inhibition by SR-318.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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